Cas no 192717-43-4 (5-Isoxazolebutanol,3-methyl-)

• Product Name: 5-Isoxazolebutanol,3-methyl-
• CAS No: 192717-43-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 116225
• PubChem ID: 22100916
• Update Time: 2025-04-18

5-Isoxazolebutanol,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolebutanol,3-methyl-
• 3-methyl-5-Isoxazolebutanol
• 5-Isoxazolebutanol,3-methyl-(9CI)
• 4-(3-methylisoxazol-5-yl)-butan-1-ol
• 4-(3-METHYL-1,2-OXAZOL-5-YL)BUTAN-1-OL
• 4-(3-Methylisoxazol-5-yl)butan-1-ol
• KBSAGQIACMZRTA-UHFFFAOYSA-N
• SCHEMBL8563887
• 192717-43-4

• Inchi： 1S/C8H13NO2/c1-7-6-8(11-9-7)4-2-3-5-10/h6,10H,2-5H2,1H3
• InChI Key： KBSAGQIACMZRTA-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCCCO

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles